2,2'-Spirobi[1,3,2-benzodioxasilole]

• IUPAC Name: 2,2'-spirobi[1,3,2-benzodioxasilole]
• InChI: InChI=1S/C12H8O4Si/c1-2-6-10-9(5-1)13-17(14-10)15-11-7-3-4-8-12(11)16-17/h1-8H
• InChI Key: RUGVCVIJIPKSGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)O[Si]3(O2)OC4=CC=CC=C4O3
• Molecular Formula: C12H8O4Si
• Molecular Weight: 244.27 g/mol
• CAS No.: 181-88-4

Description

2,2'-Spirobi[1,3,2-benzodioxasilole] is a silicon-containing spirocyclic compound characterized by a central silicon atom bridging two benzodioxasilole moieties. This structure confers unique electronic and steric properties, making it valuable in materials science, particularly for synthesizing nanostructured hybrids via polymerization processes . Its spirocyclic architecture enhances thermal stability and modulates reactivity, enabling controlled formation of organic–inorganic hybrid materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

Step-wise Synthesis via Silicon-Halide Condensation

The foundational approach to synthesizing 2,2'-Spirobi[1,3,2-benzodioxasilole] involves the reaction of catechol derivatives with silicon halides, such as dichlorodimethylsilane, in a biphasic system. A heterogeneous mixture of the diol, an inert organic solvent (e.g., methylene chloride), and an aqueous base (e.g., sodium hydroxide) facilitates deprotonation and nucleophilic attack on the silicon center . The reaction proceeds through an intermediate siloxane, which undergoes intramolecular cyclization to form the spiro structure.

Critical parameters include:

• Molar ratios : A 1:1 stoichiometry between catechol and dichlorodimethylsilane ensures minimal side products.

• Temperature : Reactions are typically conducted at 10–40°C to balance reaction kinetics and product stability .

• Atmosphere : Inert conditions (nitrogen or argon) prevent oxidation of sensitive intermediates .

One-Pot Cyclization with Base Catalysis

Recent advancements describe a one-pot method where a single reaction vessel accommodates diol, silicon halide, and base. This approach simplifies purification and reduces intermediate isolation steps. For example, adding triethylamine to a mixture of catechol and dichlorodimethylsilane in dimethylformamide (DMF) induces rapid cyclization at room temperature . The base catalyzes both deprotonation and siloxane bridge formation, yielding the spiro compound in 65–75% purity after aqueous workup .

Industrial Production Methods

Industrial-scale synthesis prioritizes yield optimization and cost efficiency. Continuous flow reactors replace batch processes, enabling precise control over reaction parameters and reduced solvent waste . Key features include:

• Solvent selection : Methylene chloride remains predominant due to its immiscibility with water and compatibility with silicon halides .

• Automated phosgene alternatives : While phosgene is avoided in silicon chemistry, automated systems deliver dichlorodimethylsilane at controlled rates to prevent exothermic side reactions .

• Purification : Recrystallization from hexane or toluene removes oligomeric byproducts, achieving >95% purity .

Key Reaction Parameters and Optimization

Table 1: Comparative Analysis of Synthesis Conditions

Parameter	Step-wise Method	One-Pot Method
Solvent	Methylene chloride	Dimethylformamide
Base	Aqueous NaOH	Triethylamine
Temperature	10–40°C	20–25°C
Yield	70–80%	65–75%
Purity	>90% after recrystallization	>85% after aqueous wash

Table 2: Impact of Stoichiometry on Yield

Equivalents of Si-Halide	Yield (%)	Byproduct Formation
1.0	78	<5%
1.2	82	8%
1.5	75	15%

Exceeding a 1:1 molar ratio of silicon halide to diol increases dimeric and oligomeric siloxanes, necessitating rigorous purification .

Challenges and Limitations in Synthesis

• Moisture sensitivity : Silicon halides hydrolyze readily, demanding anhydrous conditions .

• Byproduct formation : Oligomeric siloxanes complicate purification, especially in one-pot systems .

• Solvent disposal : Chlorinated solvents like methylene chloride pose environmental and regulatory challenges .

Chemical Reactions Analysis

Types of Reactions

2,2’-Spirobi[1,3,2-benzodioxasilole] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: Reduction reactions can lead to the formation of silanes.

Substitution: The silicon atom in the compound can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkoxides, amines, or halides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield silanols or siloxanes, while substitution reactions can produce a variety of organosilicon compounds.

Scientific Research Applications

2,2’-Spirobi[1,3,2-benzodioxasilole] has several scientific research applications:

Materials Science: The compound is used in the development of advanced materials, including polymers and composites, due to its unique structural properties.

Organic Synthesis: It serves as a building block in the synthesis of more complex organosilicon compounds.

Biology and Medicine: Research is ongoing into its potential use in drug delivery systems and as a component in biomedical devices.

Industry: The compound is used in the production of specialty chemicals and as a precursor in the manufacture of silicone-based materials.

Mechanism of Action

The mechanism by which 2,2’-Spirobi[1,3,2-benzodioxasilole] exerts its effects depends on its application. In materials science, its unique structure allows for the formation of stable, high-performance materials. In organic synthesis, the spiro linkage provides a rigid framework that can influence the reactivity and selectivity of chemical reactions. The molecular targets and pathways involved vary based on the specific application and the nature of the interactions with other molecules.

Comparison with Similar Compounds

Structural Variations and Heteroatom Substitution

2,2'-Spirobi[1,3,2-benzodioxaphosphole] (CAS: 32247-84-0)

This phosphorus-based analog replaces silicon with phosphorus in the dioxa ring. The molecular formula C₁₄H₁₃O₄P (vs. silicon-based analogs with larger frameworks, e.g., C₃₇H₃₉O₄P in ) indicates a simpler structure. The phosphorus atom introduces distinct electronic effects, such as increased Lewis acidity, which may enhance catalytic activity or alter polymerization kinetics compared to silicon .

Spirobi[indene]diol Derivatives

Compounds like (R)-6,6′-Bis[4-(tert-butyl)phenyl]-spirobi[indene]-7,7′-diol (MW: 516.71) and (R)-6,6′-Bis(biphenyl-4-yl)-spirobi[indene]-7,7′-diol (MW: 556.68) share the spirocyclic motif but differ in substituents and heteroatoms.

Reactivity and Polymerization Behavior

2,2'-Spirobi[1,3,2-benzodioxasilole] undergoes simultaneous twin polymerization (STP) with 2,2-disubstituted benzodioxasilines to form ternary nanostructured hybrids. This process is highly dependent on the steric and electronic profile of the substituents, with bulky groups slowing reaction rates but improving structural control . In contrast, phosphorus analogs (e.g., 2-ethyl-2λ⁵-2,2'-spirobi[benzodioxaphosphole]) may exhibit faster reactivity due to phosphorus’s higher electronegativity, though this remains unexplored in the provided evidence .

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
2,2'-Spirobi[1,3,2-benzodioxasilole]	Not explicitly provided	—	Silicon bridge	High thermal stability, STP capability
2-Ethyl-2λ⁵-2,2'-spirobi[benzodioxaphosphole]	C₁₄H₁₃O₄P	276.22 (calc.)	Ethyl group, phosphorus bridge	Potential catalytic activity
(R)-6,6′-Bis[4-(tert-butyl)phenyl]-spirobi[indene]-7,7′-diol	C₃₇H₄₀O₂	516.71	tert-Butyl groups	Enhanced solubility
(R)-6,6′-Bis(biphenyl-4-yl)-spirobi[indene]-7,7′-diol	C₄₁H₃₂O₂	556.68	Biphenyl groups	Extended π-conjugation

Biological Activity

2,2'-Spirobi[1,3,2-benzodioxasilole] is a heterocyclic compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a unique bicyclic structure that contributes to its biological properties. The molecular formula is C$_{14}$H$_{10}$O$_{4}$S, with a molecular weight of approximately 270.29 g/mol. Its structure allows for interaction with various biological targets, which is crucial for its activity.

The biological activity of 2,2'-Spirobi[1,3,2-benzodioxasilole] can be attributed to several mechanisms:

• Antimicrobial Activity : It has shown effectiveness against a range of microorganisms. The compound's mechanism involves disrupting microbial cell walls and inhibiting essential metabolic pathways.
• Anti-inflammatory Effects : Research indicates that it may reduce inflammation by inhibiting pro-inflammatory cytokines and mediators.
• Antioxidant Properties : The compound exhibits significant antioxidant activity, which helps in scavenging free radicals and protecting cells from oxidative stress.

Biological Activity Data

The following table summarizes the biological activities reported for 2,2'-Spirobi[1,3,2-benzodioxasilole]:

Biological Activity	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine levels
Antioxidant	Scavenging of free radicals

Case Studies

Several studies have explored the biological effects of 2,2'-Spirobi[1,3,2-benzodioxasilole].

• Antimicrobial Efficacy Study :
  • A study conducted on various bacterial strains demonstrated that 2,2'-Spirobi[1,3,2-benzodioxasilole] significantly inhibited the growth of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was found to be lower than that of standard antibiotics used in clinical settings.
• Anti-inflammatory Mechanism Investigation :
  • In vitro studies showed that treatment with 2,2'-Spirobi[1,3,2-benzodioxasilole] reduced the production of TNF-alpha and IL-6 in macrophages stimulated with lipopolysaccharides (LPS). This suggests its potential as an anti-inflammatory agent.
• Oxidative Stress Protection :
  • A cellular model exposed to oxidative stress revealed that cells pre-treated with 2,2'-Spirobi[1,3,2-benzodioxasilole] had significantly lower levels of reactive oxygen species (ROS), indicating its protective role against oxidative damage.